Cas no 2171807-20-6 ((1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride)
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
- EN300-1278166
- 2171807-20-6
-
- Inchi: 1S/C10H10ClN3O2S/c1-14-10(8-5-3-2-4-6-8)9(12-13-14)7-17(11,15)16/h2-6H,7H2,1H3
- InChI Key: ISCGGQJCJYGABJ-UHFFFAOYSA-N
- SMILES: ClS(CC1=C(C2C=CC=CC=2)N(C)N=N1)(=O)=O
Computed Properties
- Exact Mass: 271.0182254g/mol
- Monoisotopic Mass: 271.0182254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 73.2Ų
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278166-0.05g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 0.05g |
$1020.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-0.1g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 0.1g |
$1068.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-0.25g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 0.25g |
$1117.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-0.5g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 0.5g |
$1165.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-1.0g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 1g |
$1214.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-2.5g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 2.5g |
$2379.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-5.0g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 5g |
$3520.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-10.0g |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 10g |
$5221.0 | 2023-06-08 | ||
| Enamine | EN300-1278166-50mg |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 50mg |
$1020.0 | 2023-10-01 | ||
| Enamine | EN300-1278166-100mg |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride |
2171807-20-6 | 100mg |
$1068.0 | 2023-10-01 |
(1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride
Introduction to (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS No. 2171807-20-6)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride, identified by its CAS number 2171807-20-6, has emerged as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's characteristics, its synthesis, and its relevance in contemporary research.
The molecular structure of (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride consists of a triazole ring substituted with a methyl group and a phenyl group at the 1 and 5 positions, respectively. The presence of a sulfonyl chloride group at the 4-position enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound's versatility stems from its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into the molecular framework.
In recent years, there has been growing interest in heterocyclic compounds due to their broad spectrum of biological activities. The triazole moiety, in particular, has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. Research has demonstrated that triazole derivatives can interact with biological targets such as enzymes and receptors, modulating cellular processes and potentially leading to the development of novel therapeutic agents. The incorporation of a phenyl group into the triazole ring further enhances the compound's pharmacological profile by improving its lipophilicity and binding affinity.
The synthesis of (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. One common synthetic route involves the reaction of 5-bromo methyl benzene with sodium azide to form 5-bromo methyl phenyl azide. Subsequent reduction with stannous chloride yields 5-bromo methyl phenyl hydrazine, which is then cyclized with formamide to produce the triazole ring. The final step involves the introduction of the sulfonyl chloride group via reaction with chlorosulfonic acid or sulfur trioxide chlorides.
The reactivity of (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride makes it a valuable tool in drug discovery efforts. Its sulfonyl chloride functionality allows for the facile coupling with amines and alcohols to form sulfonamides and esters, respectively. These derivatives have been explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. Additionally, the compound's ability to undergo further functionalization makes it a versatile building block for designing novel molecules with tailored biological activities.
Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities and have been successfully incorporated into numerous drugs on the market. The sulfonyl group in (1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride provides a unique opportunity to explore new sulfonamide-based drug candidates. Researchers have leveraged this compound to develop molecules that exhibit potent activity against various diseases, including cancer and infectious disorders.
The pharmacological evaluation of derivatives derived from (1-methyl-5-phenyl-heterocyclic compounds like 1H-imidazoles) has shown promising results in preclinical studies. These studies often focus on assessing the compound's efficacy against specific disease models and evaluating its safety profile. The combination of computational modeling and experimental validation has been instrumental in understanding how these compounds interact with biological targets at the molecular level.
In conclusion, (1-methyl-heterocyclic compounds like 1H-imidazoles), identified by CAS number 2171807>20>6, represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications in drug development. Its synthesis involves well-established organic chemistry techniques, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new therapeutic possibilities for heterocyclic compounds like triazoles, this compound is poised to play an important role in future drug discovery efforts.
2171807-20-6 ((1-methyl-5-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)